Cas no 2138311-34-7 (6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride)

• Product Name: 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride
• CAS No: 2138311-34-7
• MF: C₉H₅BrFNO₄S
• MW: 322.107703924179
• CID: 6136726
• PubChem ID: 165954077
• Update Time: 2025-06-08

6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride
• 2138311-34-7
• EN300-727663
• 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride

• Inchi： 1S/C9H5BrFNO4S/c10-4-1-5-6(13)3-8(14)12-9(5)7(2-4)17(11,15)16/h1-3H,(H2,12,13,14)
• InChI Key： MAKDNYAGTRLTRV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C(=CC(N2)=O)O)C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 320.91067g/mol
• Monoisotopic Mass: 320.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride

Introduction to 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride (CAS No. 2138311-34-7)

6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride (CAS No. 2138311-34-7) is a novel and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the bromine substituent, hydroxyl group, and sulfonyl fluoride moiety, contribute to its multifaceted properties and make it a valuable candidate for various research and development initiatives.

The chemical structure of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride is characterized by a quinoline core with specific functional groups that enhance its reactivity and biological activity. The bromine substituent at the 6-position provides additional stability and can influence the compound's interactions with biological targets. The hydroxyl group at the 2-position adds polarity and can participate in hydrogen bonding, while the sulfonyl fluoride moiety at the 8-position is a reactive electrophilic group that can form covalent bonds with nucleophiles, making it a potent modifier of proteins and other biomolecules.

In recent years, quinoline derivatives have been extensively studied for their potential in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The presence of the sulfonyl fluoride group in 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride makes it particularly interesting for its ability to form irreversible covalent bonds with specific protein targets. This property can be leveraged to develop highly selective and potent inhibitors for enzymes or receptors involved in disease pathways.

One of the key areas of research involving 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride is its potential as a probe molecule in chemical biology. By selectively modifying target proteins, this compound can help elucidate the functions of these proteins in cellular processes and disease mechanisms. For instance, studies have shown that sulfonyl fluorides can be used to label and identify cysteine residues in proteins, providing insights into protein structure and function. This information is crucial for understanding the molecular basis of diseases and developing targeted therapies.

In addition to its use as a probe molecule, 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride has also shown promise in drug discovery efforts. The compound's ability to form covalent bonds with specific protein targets can lead to the development of irreversible inhibitors with improved pharmacological properties. For example, covalent inhibitors have been successfully developed for kinases, proteases, and other enzymes involved in cancer and inflammatory diseases. These inhibitors often exhibit higher potency and selectivity compared to traditional reversible inhibitors.

The synthesis of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the quinoline core through cyclization reactions followed by functionalization at specific positions using appropriate reagents. The introduction of the sulfonyl fluoride group typically involves sulfonation reactions followed by fluorination steps. Advanced synthetic techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize these processes.

The physical properties of 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride, such as its solubility in organic solvents and its stability under various conditions, are important considerations for its use in research applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the purity and structure of this compound.

In conclusion, 6-Bromo-2-hydroxy-4-oxo-1,4-dihydroquinoline-8-sulfonyl fluoride (CAS No. 2138311-34-7) is a versatile compound with significant potential in both chemical biology research and drug discovery. Its unique structural features make it an excellent candidate for developing novel probes and therapeutic agents targeting specific biological processes. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.